N~2~-(4-ethoxyphenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(4-ethoxy-N-methylsulfonylanilino)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H22N2O5S/c1-4-25-16-10-8-15(9-11-16)20(26(3,22)23)13-18(21)19-14-6-5-7-17(12-14)24-2/h5-12H,4,13H2,1-3H3,(H,19,21)
• InChI Key: XYGVQKYWIQCRSE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC(=O)NC2=CC(=CC=C2)OC)S(=O)(=O)C
• Molecular Formula: C18H22N2O5S
• Molecular Weight: 378.4 g/mol

Description

N~2~-(4-ethoxyphenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide, also known as EMG-01, is a novel compound that has gained significant attention in the field of scientific research. EMG-01 belongs to the class of glycine transporter inhibitors, which are known to have potential therapeutic applications in various neurological disorders.

Mechanism of Action

N~2~-(4-ethoxyphenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide works by inhibiting the glycine transporter, which is responsible for the reuptake of glycine from the synaptic cleft. Glycine is an important neurotransmitter that plays a crucial role in the regulation of synaptic transmission and plasticity. By inhibiting the glycine transporter, this compound increases the concentration of glycine in the synaptic cleft, which enhances the activity of NMDA receptors and improves synaptic plasticity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the enhancement of synaptic plasticity, the improvement of cognitive function, and the reduction of neuropathic pain. Additionally, this compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

N~2~-(4-ethoxyphenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide has several advantages for lab experiments, including its high potency and selectivity for the glycine transporter. However, this compound also has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of N~2~-(4-ethoxyphenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide. One potential direction is to investigate the therapeutic potential of this compound in other neurological disorders, such as depression and anxiety. Additionally, further studies are needed to investigate the long-term effects of this compound and its potential side effects. Finally, the development of more potent and selective glycine transporter inhibitors could lead to the development of novel therapeutics for various neurological disorders.

Scientific Research Applications

N~2~-(4-ethoxyphenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including neuropathic pain, schizophrenia, and cognitive impairment. This compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. Additionally, this compound has been shown to reduce neuropathic pain in animal models.